6-(2H-1,3-benzodioxol-5-yl)-2-(2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydropyridazin-3-one

Specification

• CAS No.: 1115915-24-6
• Molecular Formula: C22H18N4O4S
• Molecular Weight: 434.47
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-2-[2-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]pyridazin-3-one
• Standard InChI: InChI=1S/C22H18N4O4S/c1-31-16-5-2-14(3-6-16)22-23-20(30-25-22)10-11-26-21(27)9-7-17(24-26)15-4-8-18-19(12-15)29-13-28-18/h2-9,12H,10-11,13H2,1H3
• Standard InChI Key: ZEWRXCAEISDDEW-UHFFFAOYSA-N
• SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)CCN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5

Introduction

The compound 6-(2H-1,3-benzodioxol-5-yl)-2-(2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydropyridazin-3-one is a complex organic molecule that incorporates several distinct structural elements, including a benzodioxole ring, an oxadiazole ring, and a pyridazine core. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

Molecular Formula and Weight

Although specific data on the molecular formula and weight of this compound are not readily available in the provided sources, it can be inferred that the molecular formula would be complex due to the presence of multiple rings and functional groups. The molecular weight would likely be substantial, reflecting the compound's intricate structure.

Potential Chemical Reactions

This compound could undergo various chemical reactions, such as hydrolysis of the oxadiazole ring or modifications to the pyridazine core. These reactions could be used to modify the compound's properties or enhance its biological activity.

Potential Biological Activities

Compounds with similar structures have been investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the benzodioxole and oxadiazole rings may confer specific biological activities, although detailed studies on this compound are lacking.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
(5S,6S)-6-[2-(1,3-Benzodioxol-5-yl)ethyl]-5,6-dihydro-4,5-dimethoxy-2H-pyran-2-one	C16H18O6	306.31	Not specified
3-[1-[2-(1,3-Benzodioxol-5-yl)-1-oxoethyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one	C22H21N3O5	407.4	Potential therapeutic applications
6-(2H-1,3-Benzodioxol-5-yl)-4-methoxy-2H-pyran-2-one	C13H10O5	Not specified	Not specified

Note: The table includes related compounds for comparison purposes. Detailed information on the compound of interest is limited.